Cas no 15517-57-4 (Ethanone,1,1'-(2,4,6-trimethyl-1,3-phenylene)bis- (9CI))

15517-57-4 structure
Product name:Ethanone,1,1'-(2,4,6-trimethyl-1,3-phenylene)bis- (9CI)
Ethanone,1,1'-(2,4,6-trimethyl-1,3-phenylene)bis- (9CI) Chemical and Physical Properties
Names and Identifiers
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- Ethanone,1,1'-(2,4,6-trimethyl-1,3-phenylene)bis- (9CI)
- 1-(3-acetyl-2,4,6-trimethylphenyl)ethanone
- 1,3-diacetyl-2,4,6-trimethylbenzene
- 2,4-diacetyl-1,3,5-trimethyl-benzene
- 2,4-Diacetyl-1,3,5-trimethyl-benzol
- 2.4-Diacetyl-mesitylen
- 21.41-Dioxo-1.3.5-trimethyl-2.4-diaethyl-benzol
- AC1L6XBV
- diacetylmesitylene
- eso-Diacetyl-mesitylen
- NSC295555
- 1,1'-(2,4,6-Trimethyl-1,3-phenylene)di(ethan-1-one)
- SCHEMBL2810235
- diacetyl-mesitylene
- NSC-295555
- DTXSID00315606
- 15517-57-4
-
- Inchi: InChI=1S/C13H16O2/c1-7-6-8(2)13(11(5)15)9(3)12(7)10(4)14/h6H,1-5H3
- InChI Key: QQLGCXFBLZBKGG-UHFFFAOYSA-N
- SMILES: CC(C1=C(C)C=C(C)C(C(=O)C)=C1C)=O
Computed Properties
- Exact Mass: 204.11508
- Monoisotopic Mass: 204.115029749g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 15
- Rotatable Bond Count: 2
- Complexity: 244
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.4
- Topological Polar Surface Area: 34.1Ų
Experimental Properties
- PSA: 34.14
- LogP: 3.01700
Ethanone,1,1'-(2,4,6-trimethyl-1,3-phenylene)bis- (9CI) Related Literature
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Soumen Saha,Ram Kinkar Roy,Sourav Pal Phys. Chem. Chem. Phys., 2010,12, 9328-9338
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Soon Moon Jeong,Seongkyu Song,Kyung-Il Joo,Joonwoo Kim,Sung-Ho Hwang,Jaewook Jeong,Hyunmin Kim Energy Environ. Sci., 2014,7, 3338-3346
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3. Book reviews
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R. Scott Martin,Andrew J. Gawron,Fiona B. Regan,Eithne Dempsey,Susan M. Lunte Analyst, 2001,126, 277-280
15517-57-4 (Ethanone,1,1'-(2,4,6-trimethyl-1,3-phenylene)bis- (9CI)) Related Products
- 84-51-5(2-Ethylanthraquinone)
- 131-58-8(2-Methylbenzophenone)
- 1667-01-2(1-(2,4,6-trimethylphenyl)ethan-1-one)
- 89-74-7(2',4'-Dimethylacetophenone)
- 954-16-5(2,4,6-Trimethylbenzophenone)
- 84-65-1(Anthraquinone)
- 577-16-2(2'-Methylacetophenone)
- 1140-14-3(2,4-Dimethylbenzophenone)
- 84-54-8(2-Methylanthraquinone)
- 90-44-8(Anthrone)
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